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Compound of Interest

Compound Name: 3,5-Pyridinedicarboxylic acid

Cat. No.: B030323

CAS Number: 499-81-0

This technical guide provides an in-depth overview of 3,5-Pyridinedicarboxylic acid, also
known as Dinicotinic acid. It is intended for researchers, scientists, and drug development
professionals, offering comprehensive data on its chemical and physical properties, its role as a
biological inhibitor, and detailed experimental protocols for its synthesis, analysis, and
biological evaluation.

Core Chemical and Physical Properties

3,5-Pyridinedicarboxylic acid is a heterocyclic compound that serves as a versatile building
block in organic synthesis and drug discovery. Its properties are summarized in the tables
below.

~hemical Identii | E |

Identifier Value

CAS Number 499-81-0[1][21[3][4][5]

Molecular Formula C7HsNOa4[1][4][5]

Molecular Weight 167.12 g/mol [1][4][5]

IUPAC Name Pyridine-3,5-dicarboxylic acid[4]
Synonyms Dinicotinic acid, 5-Carboxynicotinic acid
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Physicochemical Properties

Property Value

Physical State White to off-white crystalline powder[4]
Melting Point >300 °C[4]

Solubility Insoluble in water[4]

pKa 2.8 (at 25 °C)[4]

Biological Activity and Drug Development
Applications

3,5-Pyridinedicarboxylic acid is a known competitive inhibitor of y-butyrobetaine hydroxylase
1 (BBOX1).[1][2] BBOX1 is the enzyme responsible for the final step in the biosynthesis of L-
carnitine, a crucial molecule for fatty acid metabolism.[6] By inhibiting BBOX1, 3,5-
pyridinedicarboxylic acid can modulate cellular metabolism, a mechanism of significant
interest in various therapeutic areas.

Inhibition of the BBOX1-TBK1-mTORC1 Signaling
Pathway

Recent research has identified BBOX1 as a tumor suppressor in clear cell renal cell carcinoma
(ccRCC). BBOX1 has been shown to restrain the oncogenic TBK1-mTORCL1 signaling
pathway. The loss of BBOX1 expression is observed during the malignant transformation in
ccRCC. Restoration of BBOX1 expression can reduce cancer cell viability and inhibit tumor
growth. Mechanistically, BBOX1 disrupts the activation of TANK-binding kinase 1 (TBK1) by
preventing its interaction with an upstream activator. This inhibitory action on a critical
oncogenic pathway highlights the potential of BBOX1 inhibitors, like 3,5-pyridinedicarboxylic
acid, as therapeutic agents in oncology.
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BBOX1-Mediated Inhibition of the TBK1-mTORC1 Oncogenic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030323#3-5-pyridinedicarboxylic-acid-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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